
Unraveling the Biological Profile of Ethyl
Glycylmethioninate Hydrochloride: A Technical

Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl glycylmethioninate

hydrochloride

Cat. No.: B3018954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl glycylmethioninate hydrochloride is a dipeptide ester derivative of the essential amino

acid methionine. While it is commercially available as a biochemical reagent, detailed public-

domain data regarding its specific biological activities, mechanism of action, and potential

therapeutic applications remain scarce. This technical guide synthesizes the currently available

information and provides a framework for potential future research directions. Due to the limited

specific data, this document will also draw upon the broader context of amino acid derivatives

to infer potential areas of interest.

Introduction
Ethyl glycylmethioninate hydrochloride is structurally composed of a glycine residue linked

to a methionine residue, with the carboxyl group of methionine esterified with ethanol. The

hydrochloride salt form enhances its stability and solubility. As a derivative of methionine, an

amino acid crucial for protein synthesis, methylation reactions, and antioxidant defense, ethyl
glycylmethioninate hydrochloride holds potential for biological activity. However, specific

experimental studies detailing its effects are not readily available in the public scientific

literature.
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Amino acid derivatives, in general, are explored for various purposes, including their potential

to influence the secretion of anabolic hormones, serve as a fuel source during physical

exertion, and support mental performance under stress[1].

Physicochemical Properties
While detailed experimental data is limited, the fundamental properties of Ethyl
glycylmethioninate hydrochloride can be inferred from its chemical structure.

Property Value Source

CAS Number 1397000-76-8 Generic Chemical Databases

Molecular Formula C9H19ClN2O3S Generic Chemical Databases

Molecular Weight 270.78 g/mol Generic Chemical Databases

Potential Biological Activity (Inferred)
In the absence of direct studies on ethyl glycylmethioninate hydrochloride, we can

hypothesize its potential biological roles based on its constituent parts and related compounds.

Pro-drug for Methionine and Glycine Delivery
It is plausible that ethyl glycylmethioninate hydrochloride could act as a pro-drug, being

hydrolyzed by cellular esterases to release glycine, methionine, and ethanol. This could offer a

mechanism for targeted or sustained intracellular delivery of these amino acids.

Antioxidant Potential
Methionine itself plays a role in antioxidant defense through its conversion to S-

adenosylmethionine (SAMe) and subsequently glutathione. Future studies could investigate if

ethyl glycylmethioninate hydrochloride supplementation can augment intracellular

glutathione levels, thereby mitigating oxidative stress.

Experimental Protocols: A Call for Future Research
No specific experimental protocols for the biological evaluation of ethyl glycylmethioninate
hydrochloride were found in the public domain. To elucidate its biological activity, the following
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experimental approaches are recommended:

In Vitro Assays
Cell Viability Assays: To determine the cytotoxic potential of the compound across various

cell lines (e.g., MTT, XTT assays).

Esterase Hydrolysis Assay: To confirm the cleavage of the ethyl ester and release of

glycylmethionine in cell lysates or plasma.

Antioxidant Capacity Assays: To measure its radical scavenging activity (e.g., DPPH, ABTS

assays) and its effect on intracellular reactive oxygen species (ROS) levels.

Enzyme Inhibition/Activation Assays: To screen for any direct effects on key metabolic or

signaling enzymes.

Cell-Based Models
Nutrient Deprivation Models: To assess if it can serve as a source of methionine and/or

glycine in cells cultured in deficient media.

Oxidative Stress Models: To investigate its protective effects against chemically-induced

oxidative stress (e.g., using H₂O₂, paraquat).

Signaling Pathways: A Hypothetical Framework
Given the lack of specific data, any depiction of signaling pathways would be purely

speculative. However, based on the roles of methionine, potential pathways of interest for

future investigation are outlined below.

Hypothetical Workflow for Investigating Ethyl Glycylmethioninate Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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